Cas no 600122-41-6 (3-chloro-n-(3-ethoxypropyl)-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-n-(3-ethoxypropyl)-1-benzothiophene-2-carboxamide
• CAS No: 600122-41-6
• MF: C₁₄H₁₆ClNO₂S
• MW: 297.80034160614
• CID: 951037
• PubChem ID: 3152641
• Update Time: 2025-04-19

3-chloro-n-(3-ethoxypropyl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-n-(3-ethoxypropyl)-1-benzothiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-(3-ethoxypropyl)- (9CI)

• Inchi： 1S/C14H16ClNO2S/c1-2-18-9-5-8-16-14(17)13-12(15)10-6-3-4-7-11(10)19-13/h3-4,6-7H,2,5,8-9H2,1H3,(H,16,17)
• InChI Key： QGVLFOGYRDWOSE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NCCCOCC)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 297.0590276g/mol
• Monoisotopic Mass: 297.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.6Ų